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Compound of Interest |

2-(4-
Compound Name: (Chlorosulfonyl)phenoxy)acetic

acid

Cat. No.: B032335

An In-depth Technical Guide to 2-(4-
(Chlorosulfonyl)phenoxy)acetic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(4-
(chlorosulfonyl)phenoxy)acetic acid, a key intermediate in pharmaceutical synthesis. This
document details its chemical properties, synthesis, and significant applications in drug
development, offering valuable insights for professionals in the field.

Core Compound Information

CAS Number: 17641-39-3 Molecular Formula: CsH7CIOsS Molecular Weight: 250.66 g/mol [1]

Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b032335?utm_src=pdf-interest
https://www.benchchem.com/product/b032335?utm_src=pdf-body
https://www.benchchem.com/product/b032335?utm_src=pdf-body
https://patents.google.com/patent/CN100404491C/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value

CAS Number 17641-39-3

Molecular Formula CsH7CIOsS

Molecular Weight 250.66 g/mol [1]

Appearance White to off-white crystalline powder
Melting Point 155-159 °C

Boiling Point 437.4 °C (Predicted)

Density 1.554 g/cm3 (Predicted)

- Soluble in organic solvents such as
Solubility )
dichloromethane and chloroform.

Synthesis of 2-(4-(Chlorosulfonyl)phenoxy)acetic

acid

The synthesis of 2-(4-(chlorosulfonyl)phenoxy)acetic acid is typically a two-step process,
beginning with the formation of phenoxyacetic acid, followed by chlorosulfonation.

Step 1: Synthesis of Phenoxyacetic Acid

The initial step involves the Williamson ether synthesis, a well-established method for forming
ethers. In this reaction, phenol is reacted with chloroacetic acid in the presence of a base, such
as sodium hydroxide.

Experimental Protocol:

 In a round-bottom flask, dissolve phenol in an aqueous solution of sodium hydroxide to form
sodium phenoxide.

e Slowly add a solution of chloroacetic acid to the reaction mixture.

» Heat the mixture under reflux for several hours to ensure the completion of the reaction.
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« After cooling, acidify the solution with a strong acid, such as hydrochloric acid, to precipitate

the phenoxyacetic acid.

¢ The crude product is then filtered, washed with water, and can be purified by

recrystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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